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Introduction

Pterocarpadiol D is a rare, naturally occurring isoflavonoid belonging to the 6a,11b-
dihydroxypterocarpan class. First isolated from the twigs and leaves of Derris robusta, this
compound represents a unique chemical scaffold with potential, yet largely unexplored,
pharmacological activities. This technical guide provides a comprehensive overview of the
current scientific literature on Pterocarpadiol D, including its historical context, isolation,
structural elucidation, and a predictive assessment of its biological potential based on related
compounds. The information is intended to serve as a foundational resource for researchers
interested in the further investigation and development of this novel natural product.

Historical Context and Discovery

Pterocarpadiol D was first reported as a novel compound isolated from Derris robusta, a plant
species belonging to the Fabaceae family.[1][2] The discovery was part of a broader
phytochemical investigation into this genus, which is known to be a rich source of flavonoids,
isoflavonoids, and rotenoids.[2] While the name "Pterocarpadiol” might suggest an origin from
the Pterocarpus genus, it is important to note that its documented natural source is Derris
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robusta. The initial study focused on the isolation and structural characterization of
Pterocarpadiol D and its analogs, designating them as a rare subclass of pterocarpans.[2]

Chemical Structure and Physicochemical Properties

The structure of Pterocarpadiol D was elucidated through extensive spectroscopic analysis. It
is characterized by a core pterocarpan skeleton with hydroxyl groups at the 6a and 11b
positions.

Table 1: Physicochemical Properties of Pterocarpadiol D

Property Value Reference
Molecular Formula Ci16H1407 [3]
Molecular Weight 318.28 g/mol [3]
Appearance White amorphous powder [3]
Optical Rotation [a]2 D_-476.0 (c 0.2, MeOH) [3]

The absolute configuration of Pterocarpadiol D was proposed as 6aS,11aR,11bS based on its
large negative optical rotation value, a characteristic shared with related pterocarpans of known
stereochemistry.[2]

Experimental Protocols
Isolation of Pterocarpadiol D from Derris robusta

The following protocol is based on the published methodology for the isolation of
Pterocarpadiol D.[1][2]

1. Extraction:

» Air-dried and powdered twigs and leaves of Derris robusta (12.0 kg) were extracted with
95% ethanol (EtOH) at room temperature.[1][2]

e The solvent was removed under reduced pressure to yield a crude extract (approximately
870 g).[1][2]
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. Chromatographic Fractionation:

The crude extract was subjected to column chromatography on a silica gel column, eluting
with a gradient of petroleum ether and acetone, followed by methanol, to yield nine primary
fractions (A-I).[2]

Fraction F was further subjected to repeated column chromatography on silica gel (eluent:
CHCIs/MeOH, 10:1), Sephadex LH-20 (eluent: CHCIs/MeOH, 1:1), and RP-18 (eluent: 40%
MeOH/Hz0) to yield Pterocarpadiol A and B.[2]

The remaining portion of fraction F was further purified by chromatography on silica gel
(eluent: CHCIs/MeOH, 10:1), Sephadex LH-20 (eluent: MeOH), and RP-18 (eluent: 45%
MeOH/Hz0) to afford Pterocarpadiol C and Pterocarpadiol D (28 mg).[2]
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Air-dried and powdered
twigs and leaves of Derris robusta (12.0 kg)

'

Maceration with 95% EtOH
at room temperature

i

Crude Extract (ca. 870 g)

'

Silica Gel Column Chromatography
(Petroleum Ether/Acetone gradient, then MeOH)

i
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'

Repeated Silica Gel, Sephadex LH-20,
and RP-18 Chromatography

Pterocarpadiol D (28 mg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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